Cas no 18456-87-6 (5-Isopropyl-1,3-cyclohexanedione)
18456-87-6 structure
Product Name:5-Isopropyl-1,3-cyclohexanedione
CAS No:18456-87-6
MF:C9H14O2
MW:154.206263065338
MDL:MFCD00075263
CID:87955
PubChem ID:24861163
Update Time:2025-09-22
5-Isopropyl-1,3-cyclohexanedione Chemical and Physical Properties
Names and Identifiers
-
- 5-Isopropylcyclohexane-1,3-dione
- 5-isopropyl-1,3-cyclohexanedione
- 5-iso-Propylcyclohexane-1,3-dione
- 5-propan-2-ylcyclohexane-1,3-dione
- 1,3-cylohexanedione
- 5-isopropyl-1,3-cyclohexadione
- 5-Isopropyl-1,3-cyclohexanedione hydrate
- 5-(1-Methylethyl)-1,3-cyclohexanedione
- 5-(ISOPROPYL)CYCLOHEXANE-1,3-DIONE
- 5-Isopropyl-1,3-cyclohexanedione hydrate, 99%
- DUKZQEYDAFUJMK-UHFFFAOYSA-N
- 5-isopropyl-cyclohexane-1,3-dione
- 5-(methylethyl)cyclohexane-1,3-dione
- 5-isopropyl1,3-cyclohexanedione
- 5-isopropylcyclo hexane-1,3-dione
- 5-Isopropyl-1,3-cyclohexanedione #
- 5868AH
- SBB059704
- 1,3-Cyclohexanedione
- DTXSID00340615
- J-011823
- 1,3-Cyclohexanedione, 5-isopropyl-
- D73181
- 1,3-Cyclohexanedione, 5-(1-methylethyl)-
- MFCD00075263
- FT-0737497
- (+/-)-5-isopropylcyclohexane-1,3-dione
- CS-0059241
- A812876
- 18456-87-6
- 1,3-Cyclohexanedione,5-(1-methylethyl)-
- BS-23399
- SCHEMBL1047817
- AKOS006221422
- 5-isopropylcyclohexane-1,3-dione, AldrichCPR
- DA-37236
- 5-Isopropyl-1,3-cyclohexanedione
-
- MDL： MFCD00075263
- Inchi： 1S/C9H14O2/c1-6(2)7-3-8(10)5-9(11)4-7/h6-7H,3-5H2,1-2H3
- InChI Key： DUKZQEYDAFUJMK-UHFFFAOYSA-N
- SMILES： O=C1CC(CC(C1)C(C)C)=O
Computed Properties
- Exact Mass: 154.09900
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.2
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Uncertain
- Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 63-65 °C (lit.)
- Boiling Point: 259.1±23.0 ºC (760 Torr),
- Flash Point: 95.6±19.6 ºC,
- Solubility: Slightly soluble (9.3 g/l) (25 º C),
- PSA: 34.14000
- LogP: 1.58070
- Solubility: Uncertain
5-Isopropyl-1,3-cyclohexanedione Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
5-Isopropyl-1,3-cyclohexanedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011178-1g |
5-iso-Propylcyclohexane-1,3-dione hydrate |
18456-87-6 | 97% | 1g |
￡59.00 | 2022-02-28 | |
| Chemenu | CM203692-25g |
5-Isopropylcyclohexane-1,3-dione |
18456-87-6 | 98% | 25g |
$303 | 2021-08-04 | |
| Fluorochem | 011178-5g |
5-iso-Propylcyclohexane-1,3-dione hydrate |
18456-87-6 | 97% | 5g |
￡265.00 | 2022-02-28 | |
| Apollo Scientific | OR316026-1g |
5-Isopropyl-1,3-cyclohexanedione |
18456-87-6 | 97% | 1g |
£59.00 | 2025-02-19 | |
| Apollo Scientific | OR316026-5g |
5-Isopropyl-1,3-cyclohexanedione |
18456-87-6 | 97% | 5g |
£230.00 | 2025-03-21 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 343447-5G |
5-Isopropyl-1,3-cyclohexanedione |
18456-87-6 | 5g |
¥1974.78 | 2023-12-08 | ||
| Chemenu | CM203692-25g |
5-Isopropylcyclohexane-1,3-dione |
18456-87-6 | 98% | 25g |
$303 | 2022-09-01 | |
| abcr | AB162534-5 g |
5-(Isopropyl)cyclohexane-1,3-dione, 97%; . |
18456-87-6 | 97% | 5 g |
€132.50 | 2023-07-20 | |
| abcr | AB162534-10 g |
5-(Isopropyl)cyclohexane-1,3-dione, 97%; . |
18456-87-6 | 97% | 10 g |
€202.50 | 2023-07-20 | |
| TRC | I779085-25mg |
5-Isopropyl-1,3-cyclohexanedione |
18456-87-6 | 25mg |
$ 50.00 | 2022-06-04 |
5-Isopropyl-1,3-cyclohexanedione Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
18456-87-6 (5-Isopropyl-1,3-cyclohexanedione) Related Products
- 40649-36-3(4-propylcyclohexan-1-one)
- 5441-51-0(4-ethylcyclohexan-1-one)
- 150763-46-5(Trans-4'-ethyl-1,1'-bicyclohexyl-4-one)
- 61203-83-6(4-Pentylcyclohexanone)
- 84868-02-0(4-(trans-4-Pentylcyclohexyl)cyclohexanone)
- 4341-24-6(5-Methylcyclohexane-1,3-dione)
- 5432-85-9(4-Isopropylcyclohexanone)
- 82832-73-3(4-(trans-4'-Propylcyclohexyl)cyclohexan-1-one)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 874-23-7(2-acetylcyclohexan-1-one)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
